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Compound of Interest

Compound Name: (r)-Ozanimod hcl

Cat. No.: B15175020 Get Quote

An Application Note for the Chiral Separation of (R)- and (S)-Ozanimod Enantiomers by High-

Performance Liquid Chromatography (HPLC)

Introduction
Ozanimod is an immunomodulatory drug used for the treatment of multiple sclerosis.[1] As a

chiral molecule, it exists as two enantiomers, (S)-Ozanimod (the active eutomer) and (R)-

Ozanimod (the distomer).[2] The differential pharmacological and toxicological profiles of

enantiomers necessitate the development of reliable stereoselective analytical methods to

ensure the enantiomeric purity of the active pharmaceutical ingredient (API) and its

formulations. This application note details a validated chiral High-Performance Liquid

Chromatography (HPLC) method for the effective baseline separation of (R)- and (S)-

Ozanimod. The method utilizes a polysaccharide-based chiral stationary phase under polar

organic elution mode, providing a robust protocol for researchers, scientists, and drug

development professionals.[1][2]

Experimental Protocols
This section provides a detailed methodology for the chiral separation of Ozanimod

enantiomers.
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HPLC System: A standard HPLC system equipped with a pump, autosampler, column

thermostat, and a UV detector.

Chiral Column: Chiralpak AD, amylose-based polysaccharide stationary phase.[1][2]

Reagents:

Methanol (MeOH), HPLC grade

2-Propanol (IPA), HPLC grade

Diethylamine (DEA), HPLC grade

Sample: Ozanimod reference standard or sample for analysis.

Protocol 1: Mobile Phase Preparation
Precisely measure Methanol, 2-Propanol, and Diethylamine in a volume ratio of 70:30:0.1.

For example, to prepare 1000 mL of mobile phase, combine 700 mL of MeOH, 300 mL of

IPA, and 1 mL of DEA in a suitable solvent reservoir.

Mix thoroughly and degas the solution using sonication or vacuum filtration before use.

Protocol 2: Standard Solution Preparation
Prepare a stock solution of Ozanimod by dissolving an appropriate amount of the substance

in Methanol.[1]

Further dilute the stock solution with the mobile phase to achieve a final working

concentration suitable for UV detection (e.g., 0.5 - 1.0 mg/mL).

Filter the final solution through a 0.45 µm syringe filter before injection.

Protocol 3: HPLC Method Parameters
The separation is performed using the optimized parameters established through systematic

method development.[1][3][4][5]
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Parameter Condition

Stationary Phase Chiralpak AD Column

Mobile Phase
Methanol:Isopropanol:Diethylamine (70:30:0.1,

v/v/v)[1][3]

Flow Rate 0.8 mL/min[1][3][4][5]

Column Temperature 10°C[1][3][4][5]

Injection Volume 5 - 10 µL (Typical)

Detection UV at 270 nm (Typical)[6]

Run Time Approximately 15 minutes[1][4][5]

Data Presentation
The following tables summarize the quantitative data from the method development and

optimization process.

Table 1: Optimized Method Performance on Chiralpak
AD
This table outlines the performance of the final recommended method. Baseline separation

was successfully achieved.[1][4][5]

Enantiomer Retention Factor (k) Elution Order

(R)-Ozanimod 1.65 1st

(S)-Ozanimod 1.96 2nd

Resolution (Rs) 2.10 N/A

Table 2: Summary of Chiral Stationary Phase Screening
A preliminary screening of various polysaccharide-based columns was conducted to identify

the most suitable stationary phase. The Chiralpak AD column provided the most promising
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initial results with a MeOH:IPA mixture.[1]

Chiral
Column

Mobile
Phase

k1 k2
Resolution
(Rs)

Elution
Order

Lux

Cellulose-2
MeOH 1.88 2.23 2.52 S < R

Lux

Cellulose-3
MeOH 1.08 1.22 1.21 S < R

Lux

Cellulose-4
ACN 1.94 2.14 1.23 S < R

Chiralcel OD MeOH 1.97 2.09 0.55 R < S

Chiralpak AD
MeOH:IPA

(70:30)
1.65 1.96 2.10 R < S

Lux Amylose-

2
ACN 1.34 2.20 2.03 R < S

All mobile

phases

contained a

basic additive

like DEA.[1]

Visualizations
The following diagrams illustrate the logical and experimental workflows.
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Chiral HPLC Method Development Workflow

Phase 1: Initial Screening

Phase 2: Method Optimization

Phase 3: Final Method

Screen 8 Polysaccharide CSPs
(e.g., Chiralpak AD, Lux Cellulose) [1]

Evaluate Resolution (Rs) & Retention (k) [1]

Polar Organic Mode

Select Most Promising CSP
(Chiralpak AD) [1, 2]

High Rs & k

Optimize Parameters:
- Mobile Phase Ratio (MeOH/IPA)

- Temperature
- Flow Rate [1]

Validate Method
(ICH Guideline Q2(R2)) [1]

Baseline Separation

Optimized Chiral HPLC Method
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Ozanimod Enantiomer Analysis Protocol

1. Prepare Mobile Phase
(MeOH:IPA:DEA 70:30:0.1) [1]

3. Set Up HPLC System
- Column: Chiralpak AD

- Temp: 10°C
- Flow: 0.8 mL/min [1]

2. Prepare Sample
(Dissolve in MeOH, dilute) [1]

4. Inject Sample

5. Acquire Chromatogram
(Approx. 15 min run) [1]

6. Analyze Data
(Identify peaks, calculate Rs)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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